Cas no 1261645-24-2 (2,2'-Dichloro-3'-iodopropiophenone)

• Product Name: 2,2'-Dichloro-3'-iodopropiophenone
• CAS No: 1261645-24-2
• MF: C₉H₇Cl₂IO
• MW: 328.961753129959
• CID: 4965391
• Update Time: 2025-08-05

2,2'-Dichloro-3'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dichloro-3'-iodopropiophenone

• Inchi： 1S/C9H7Cl2IO/c1-5(10)9(13)6-3-2-4-7(12)8(6)11/h2-5H,1H3
• InChI Key： KQCNWVVGKDWLCX-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1Cl)C(C(C)Cl)=O

Computed Properties

• Exact Mass: 327.89187 g/mol
• Monoisotopic Mass: 327.89187 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 328.96
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 2,2'-Dichloro-3'-iodopropiophenone

2,2'-Dichloro-3'-iodopropiophenone: A Comprehensive Overview

2,2'-Dichloro-3'-iodopropiophenone, also known by its CAS number 1261645-24-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a propiophenone backbone with dichloro and iodo substituents. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable compound for various applications.

The synthesis of 2,2'-Dichloro-3'-iodopropiophenone involves a series of carefully controlled reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. These studies have been documented in recent publications, highlighting the importance of precise reaction conditions and reagent selection.

In terms of physical properties, 1261645-24-2 exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-based reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating that it remains stable under mild to moderate reaction conditions.

The applications of 2,2'-Dichloro-3'-iodopropiophenone span across multiple disciplines. In the field of pharmacology, this compound has been investigated as a potential lead molecule for drug development. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent. Additionally, in materials science, this compound has been explored as a precursor for the synthesis of advanced materials such as polymers and nanoparticles.

Recent research has also focused on the environmental impact of 1261645-24-2. Studies have shown that it undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. However, further investigations are required to fully understand its long-term effects on the environment and to develop strategies for safe disposal.

In conclusion, 2,2'-Dichloro-3'-iodopropiophenone, with its CAS number 1261645-24-2, represents a versatile compound with promising applications in various scientific domains. Its unique chemical structure and properties continue to attract the attention of researchers worldwide. As ongoing studies uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in both academic research and industrial applications.